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Compound of Interest

Compound Name: 4-lodo-2,3-dimethylphenol

Cat. No.: B101308

Despite its well-defined chemical structure, 4-lodo-2,3-dimethylphenol remains a largely
enigmatic compound within the scientific community, with a significant absence of published
research detailing its potential biological activities. While the foundational chemical and
physical properties of this molecule are documented, a thorough investigation into its
pharmacological and biological effects appears to be a field ripe for discovery. This technical
overview aims to consolidate the currently available information and highlight the significant
knowledge gaps, thereby serving as a call to action for researchers in drug discovery and the

life sciences.

Chemical and Physical Characteristics

A solid understanding of a compound's physicochemical properties is fundamental to predicting
its biological behavior. For 4-lodo-2,3-dimethylphenol, the following data has been compiled
from various chemical databases.
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Property Value Source

Molecular Formula CsHolO PubChem[1]

Molecular Weight 248.06 g/mol PubChem[1]

CAS Number 17938-69-1 Chemical-Suppliers{z],
ChemScene|3]

Appearance No Data Available

Melting Point No Data Available

Boiling Point No Data Available

Solubility No Data Available

LogP 2.9 PubChem[1]

Table 1: Physicochemical Properties of 4-lodo-2,3-dimethylphenol

The calculated LogP value of 2.9 suggests that 4-lodo-2,3-dimethylphenol has a moderate
degree of lipophilicity, which could indicate potential for membrane permeability and interaction
with hydrophobic pockets in biological targets. However, without experimental data, this
remains a theoretical projection.

Synthesis and Purity

Commercial suppliers offer 4-lodo-2,3-dimethylphenol, typically with a purity of 298%.[3]
While specific synthesis protocols for this exact molecule are not readily available in the
searched literature, general methods for the iodination of phenols are well-established in
organic chemistry. A potential synthetic route could involve the direct iodination of 2,3-
dimethylphenol.

The following diagram illustrates a generalized workflow for the synthesis and purification of a
phenol derivative like 4-lodo-2,3-dimethylphenol, based on common laboratory practices.
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A generalized workflow for the synthesis and characterization of 4-lodo-2,3-dimethylphenol.
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Potential Biological Activities: A Void in the
Literature

Extensive searches of scientific databases and patent literature for specific biological activities
of 4-lodo-2,3-dimethylphenol, including antimicrobial, antioxidant, and enzyme inhibition
studies, yielded no direct results. This indicates that the compound has likely not been a
primary focus of biological screening or medicinal chemistry programs.

While it is tempting to extrapolate potential activities based on structurally related compounds,
such as other halogenated phenols or dimethylphenol isomers, doing so would be purely
speculative and lack the scientific rigor required for a technical guide. For instance, various
phenolic compounds are known to exhibit a range of biological effects, but the specific
contribution of the iodo- and dimethyl-substituents at the 4-, 2-, and 3-positions of the phenol
ring would require empirical investigation.

Future Directions and Research Opportunities

The absence of biological data for 4-lodo-2,3-dimethylphenol presents a clear opportunity for
novel research. A logical first step would be to perform a broad biological screening of the
compound to identify any potential areas of activity.

The following diagram outlines a potential high-throughput screening workflow to assess the
biological potential of 4-lodo-2,3-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-lodo-2,3-dimethylphenol: An Unexplored Frontier in
Biological Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101308#potential-biological-activities-of-4-iodo-2-3-
dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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